3,4-dimethyl-N-(3-(6-oxopyridazin-1(6H)-yl)propyl)benzamide

• IUPAC Name: 3,4-dimethyl-N-[3-(6-oxopyridazin-1-yl)propyl]benzamide
• InChI: InChI=1S/C16H19N3O2/c1-12-6-7-14(11-13(12)2)16(21)17-8-4-10-19-15(20)5-3-9-18-19/h3,5-7,9,11H,4,8,10H2,1-2H3,(H,17,21)
• InChI Key: QUYMSAHBPCVOTD-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(=O)NCCCN2C(=O)C=CC=N2)C
• Molecular Formula: C16H19N3O2
• Molecular Weight: 285.34 g/mol

Description

3,4-dimethyl-N-(3-(6-oxopyridazin-1(6H)-yl)propyl)benzamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. The compound is synthesized using a specific method and has been studied for its mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions.

Scientific Research Applications

Synthesis and Antiproliferative Activity

• Antiproliferative Effects: A study by Ilić et al. (2011) synthesized a library of [1,2,4]triazolo[4,3-b]pyridazin-6-yloxy derivatives, highlighting the chemical versatility of pyridazine compounds. These derivatives, while losing thrombin inhibitory and fibrinogen receptor antagonistic activities, showed potential in inhibiting the proliferation of endothelial and tumor cells, suggesting their utility in cancer research and therapy (Ilić et al., 2011).

Microwave-Assisted Condensation Reactions

• Chemical Synthesis Innovations: Research by Al‐Zaydi and Borik (2007) explored microwave-assisted condensation reactions involving compounds like dimethyl acetylenedicarboxylate to produce pyridazinone derivatives. This study underlines the potential of such compounds in streamlining synthetic pathways, contributing to the efficient synthesis of heterocyclic compounds, which are crucial in drug discovery (Al‐Zaydi & Borik, 2007).

Antioxidant Studies

• Antioxidant Properties: Ahmad et al. (2012) synthesized novel N-substituted benzyl/phenyl-2-(3,4-dimethyl-5,5-dioxidopyrazolo[4,3-c][1,2]benzothiazin-2(4H)-yl)acetamides, which were evaluated for their antioxidant activities. Many of these compounds exhibited moderate to significant radical scavenging activity, indicating their potential as leads for developing new antioxidant therapies (Ahmad et al., 2012).